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Cy5

Cat. No.: B15542019

Get Quote

Introduction

N-methyl-N'-(propargyl-PEG4)-Cy5 is a versatile molecule that functions as a fluorescent

labeling reagent. It incorporates a Cy5 fluorophore, a far-red fluorescent dye, attached to a

propargyl group via a polyethylene glycol (PEG) linker.[1][2][3] The terminal alkyne group on

the propargyl moiety makes this compound an ideal tool for copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) click chemistry reactions.[1] This allows for the covalent labeling of

azide-modified biomolecules in a highly specific and efficient manner. In the context of flow

cytometry, this reagent can be used to detect and quantify cells that have incorporated azide-

containing metabolic precursors, enabling the analysis of various cellular processes.

Principle of Application

The primary application of N-methyl-N'-(propargyl-PEG4)-Cy5 in flow cytometry is the

detection of metabolically labeled cells. This is achieved through a two-step process:

Metabolic Labeling: Cells are incubated with a modified version of a biological building block

(e.g., an amino acid, nucleoside, or sugar) that contains an azide group. These azide-
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modified precursors are incorporated into newly synthesized macromolecules such as

proteins, DNA, or glycans.

Click Chemistry Reaction: Following metabolic labeling, the cells are fixed, permeabilized,

and then treated with N-methyl-N'-(propargyl-PEG4)-Cy5 in the presence of a copper(I)

catalyst. The alkyne group of the Cy5 reagent reacts with the azide group on the

incorporated metabolic precursor, resulting in the stable, fluorescent labeling of the target

cells. The fluorescence intensity of the cells, which is proportional to the amount of

incorporated azide, can then be measured by flow cytometry.

This method allows for the sensitive and specific detection of cellular activities such as

proliferation (DNA synthesis), protein synthesis, and glycosylation.

Key Features

High Specificity: The click chemistry reaction is highly specific between the alkyne and azide

groups, minimizing off-target labeling.

Far-Red Fluorescence: Cy5 is a far-red fluorescent dye with an excitation maximum around

649 nm and an emission maximum around 667 nm, which helps to reduce interference from

cellular autofluorescence.[3]

PEG Linker: The PEG4 linker enhances the water solubility of the molecule and can reduce

steric hindrance during the click reaction.[1]

Experimental Workflow Diagram
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Cell Culture & Metabolic Labeling

Cell Preparation

Click Chemistry Labeling

Flow Cytometry Analysis

Seed cells in culture plates

Incubate with azide-modified metabolic precursor (e.g., EdU-azide)

Harvest and wash cells

Fix cells (e.g., with 4% PFA)

Permeabilize cells (e.g., with Triton X-100)

Incubate cells with Click Reaction Cocktail

Prepare Click Reaction Cocktail:
- N-methyl-N'-(propargyl-PEG4)-Cy5

- Copper(II) Sulfate
- Reducing Agent (e.g., Sodium Ascorbate)

Wash cells to remove excess reagents

Resuspend cells in flow cytometry buffer

Acquire data on a flow cytometer
(Ex: 633/640 nm laser, Em: ~660/20 nm filter)

Analyze data to quantify Cy5-positive cells

Click to download full resolution via product page
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Caption: Experimental workflow for flow cytometry analysis using N-methyl-N'-(propargyl-
PEG4)-Cy5.

Protocols
Protocol 1: Detection of Proliferating Cells using Azide-
Modified EdU and N-methyl-N'-(propargyl-PEG4)-Cy5
This protocol describes the detection of DNA synthesis in proliferating cells by flow cytometry.

Cells are first incubated with 5-ethynyl-2'-deoxyuridine (EdU), an analog of thymidine, which is

incorporated into newly synthesized DNA. The alkyne group in EdU is then detected using an

azide-modified fluorescent dye in a click reaction. For this application note, we will adapt this to

a scenario where an azide-modified nucleoside (e.g., Azido-deoxyuridine) is used, followed by

detection with the alkyne-containing N-methyl-N'-(propargyl-PEG4)-Cy5.

Materials

Cells of interest

Complete cell culture medium

Azido-deoxyuridine (Azido-dU)

Phosphate-buffered saline (PBS)

Fixation Buffer: 4% paraformaldehyde (PFA) in PBS

Permeabilization Buffer: 0.25% Triton™ X-100 in PBS

Click Reaction Buffer: 100 mM Tris-HCl, pH 8.5

N-methyl-N'-(propargyl-PEG4)-Cy5 (e.g., 10 mM stock in DMSO)

Copper(II) Sulfate (CuSO₄) (e.g., 100 mM stock in water)

Sodium Ascorbate (e.g., 1 M stock in water, freshly prepared)

Flow Cytometry Staining Buffer: 1% BSA in PBS
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Experimental Procedure

Cell Seeding and Labeling:

Seed cells in a 6-well plate at a density of 1 x 10⁶ cells/well and allow them to adhere

overnight.

Add Azido-dU to the culture medium to a final concentration of 10 µM.

Incubate the cells for 2 hours at 37°C in a CO₂ incubator.

Cell Harvesting and Fixation:

Harvest the cells by trypsinization or scraping and transfer to a 1.5 mL microcentrifuge

tube.

Centrifuge at 300 x g for 5 minutes and discard the supernatant.

Wash the cells once with 1 mL of PBS.

Resuspend the cell pellet in 100 µL of Fixation Buffer and incubate for 15 minutes at room

temperature.

Wash the cells twice with 1 mL of PBS.

Permeabilization:

Resuspend the fixed cells in 100 µL of Permeabilization Buffer and incubate for 20

minutes at room temperature.

Wash the cells twice with 1 mL of PBS.

Click Chemistry Labeling:

Prepare the Click Reaction Cocktail immediately before use. For each sample, mix the

following in order:

85 µL Click Reaction Buffer
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5 µL N-methyl-N'-(propargyl-PEG4)-Cy5 (from 10 mM stock)

5 µL Copper(II) Sulfate (from 100 mM stock)

5 µL Sodium Ascorbate (from 1 M stock)

Resuspend the permeabilized cell pellet in 100 µL of the Click Reaction Cocktail.

Incubate for 30 minutes at room temperature, protected from light.

Wash the cells twice with 1 mL of PBS.

Flow Cytometry Analysis:

Resuspend the cell pellet in 500 µL of Flow Cytometry Staining Buffer.

Analyze the cells on a flow cytometer equipped with a 633 nm or 640 nm laser for

excitation and an appropriate emission filter for Cy5 (e.g., 660/20 nm bandpass filter).

Include appropriate controls:

Unlabeled cells (no Azido-dU, no click reaction)

Cells with Azido-dU but no click reaction

Cells without Azido-dU but with the click reaction

Quantitative Data Summary
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Parameter Recommended Value Range for Optimization

Metabolic Labeling

Azido-dU Concentration 10 µM 1 - 50 µM

Incubation Time 2 hours 30 minutes - 24 hours

Click Reaction

N-methyl-N'-(propargyl-PEG4)-

Cy5
500 µM 100 - 1000 µM

Copper(II) Sulfate 500 µM 100 - 1000 µM

Sodium Ascorbate 5 mM 1 - 10 mM

Reaction Time 30 minutes 20 - 60 minutes

Signaling Pathway/Logical Relationship Diagram
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Cellular Process

Metabolic Labeling

Fluorescent Labeling (Click Chemistry)

Detection

Proliferating Cell

DNA Synthesis

Incorporation of Azido-dU into newly synthesized DNA

Azido-deoxyuridine (Azido-dU)
(Thymidine analog with azide group)

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

N-methyl-N'-(propargyl-PEG4)-Cy5
(Alkyne-Cy5)

Covalent labeling of DNA with Cy5

Flow Cytometry

Quantification of Cy5 fluorescence

Click to download full resolution via product page

Caption: Logical relationship for detecting cell proliferation via click chemistry.
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Protocol 2: Analysis of Protein Synthesis using an
Azide-Modified Amino Acid and N-methyl-N'-(propargyl-
PEG4)-Cy5
This protocol outlines the measurement of global protein synthesis by flow cytometry. Cells are

cultured in the presence of an azide-containing amino acid analog, such as L-

azidohomoalanine (AHA), which is incorporated into newly synthesized proteins. The azide-

labeled proteins are then detected with N-methyl-N'-(propargyl-PEG4)-Cy5 through a click

reaction.

Materials

Cells of interest

Complete cell culture medium

Methionine-free medium

L-azidohomoalanine (AHA)

Phosphate-buffered saline (PBS)

Fixation Buffer: 4% paraformaldehyde (PFA) in PBS

Permeabilization Buffer: 0.25% Triton™ X-100 in PBS

Click Reaction Buffer: 100 mM Tris-HCl, pH 8.5

N-methyl-N'-(propargyl-PEG4)-Cy5 (e.g., 10 mM stock in DMSO)

Copper(II) Sulfate (CuSO₄) (e.g., 100 mM stock in water)

Sodium Ascorbate (e.g., 1 M stock in water, freshly prepared)

Flow Cytometry Staining Buffer: 1% BSA in PBS

Experimental Procedure
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Cell Seeding and Labeling:

Seed cells and grow to the desired confluency.

Wash the cells once with pre-warmed PBS.

Starve the cells in methionine-free medium for 30 minutes to deplete endogenous

methionine.

Replace the medium with methionine-free medium supplemented with 50 µM AHA.

Incubate for 1-4 hours at 37°C in a CO₂ incubator.

Cell Harvesting, Fixation, and Permeabilization:

Follow steps 2 and 3 from Protocol 1.

Click Chemistry Labeling and Flow Cytometry Analysis:

Follow steps 4 and 5 from Protocol 1.

Quantitative Data Summary
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Parameter Recommended Value Range for Optimization

Metabolic Labeling

L-azidohomoalanine (AHA)

Conc.
50 µM 25 - 100 µM

Incubation Time 1-4 hours 30 minutes - 8 hours

Click Reaction

N-methyl-N'-(propargyl-PEG4)-

Cy5
500 µM 100 - 1000 µM

Copper(II) Sulfate 500 µM 100 - 1000 µM

Sodium Ascorbate 5 mM 1 - 10 mM

Reaction Time 30 minutes 20 - 60 minutes

Disclaimer: The protocols and data provided are for illustrative purposes based on the chemical

properties of N-methyl-N'-(propargyl-PEG4)-Cy5. Researchers should optimize these

protocols for their specific cell types and experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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